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A comprehensive guide for researchers and drug
development professionals

Futokadsurin C, a tetrahydrofuran lignan, has emerged as a compound of interest within the
scientific community due to its potential therapeutic applications. This technical guide provides
a detailed overview of its discovery, natural origin, and reported biological activities, with a
focus on presenting quantitative data and experimental methodologies for the benefit of
researchers, scientists, and drug development professionals.

Discovery and Origin

Futokadsurin C was first identified and isolated from the aerial parts of Piper futokadsura
(Choisy) Ohwi, a plant belonging to the Piperaceae family.[1][2][3] This plant, also known as
Piper kadsura, is a vine-like species native to the forests of East Asia, including Japan, Korea,
and Taiwan.[4] In traditional Chinese medicine, the stem of this plant, referred to as
"Haifengteng," has been utilized for treating conditions such as asthma and rheumatic arthritis.

[3]14]

The initial isolation and structural elucidation of futokadsurin C, along with its analogs
futokadsurin A and B, were described in a 2005 publication by Konishi et al.[5] Subsequent
studies by other research groups have further confirmed its presence in P. kadsura and
explored its biological properties.[3]
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Table 1: Chemical and Physical Properties of Futokadsurin C

Property Value
Chemical Formula C21H2405[1][6]
Molar Mass 356.41 g/mol [1][6]

5-[(2R,3R,4S,5S)-5-(3,4-
IUPAC Name Dimethoxyphenyl)tetrahydro-3,4-dimethyl-2-

furanyl]-1,3-benzodioxole[6]

Class Lignan (Tetrahydrofuran lignan)[1][5]

CAS Number 852459-91-7[6]

Biological Activity and Mechanism of Action

Current research indicates that futokadsurin C possesses anti-neuroinflammatory properties.
Its primary reported biological activity is the inhibition of nitric oxide (NO) production.[3][5]
Overproduction of NO is a key factor in the pathogenesis of various inflammatory and
neurodegenerative diseases.

A study by Kim et al. (2010) demonstrated that futokadsurin C moderately inhibited the
production of nitric oxide in lipopolysaccharide (LPS)-activated BV-2 microglial cells.[3]
Microglia are the resident immune cells of the central nervous system, and their over-activation
contributes to neuroinflammation.

Table 2: In Vitro Anti-neuroinflammatory Activity of Futokadsurin C

. Activating Measured Result
Assay Cell Line Reference
Agent Parameter (ICs0)
Nitric Oxide BV-2 ) o ] )
_ , _ Lipopolysacc  Nitric Oxide Kim et al.,
Production (microglial ) 43.1 uM
haride (LPS) (NO) 2010[3]

Inhibition cells)
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Furthermore, a study on an aqueous extract of Futokadsura stem, the plant from which
futokadsurin C is derived, has shown neuroprotective effects in an in vivo model of
Alzheimer's disease. The extract was found to decrease the expression of pro-inflammatory
markers such as TNF-a and IL-6, as well as reduce nitric oxide (NO) and nitric oxide synthase
(NOS) levels in the brain of a rat model.[7] While this study used a crude extract, it suggests
that the constituent compounds, including futokadsurin C, contribute to these neuroprotective
effects by mitigating inflammation and oxidative stress.

The proposed mode of action for futokadsurin C involves the modulation of specific cellular
signaling pathways, likely by interacting with receptor sites to alter signal transduction
processes that lead to inflammatory responses.[6]

Experimental Protocols

Inhibition of Nitric Oxide Production in LPS-Activated
BV-2 Cells

The following is a generalized experimental workflow for assessing the inhibitory effect of
futokadsurin C on nitric oxide production, based on standard methodologies.
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Figure 1. Experimental workflow for the nitric oxide inhibition assay.
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Signaling Pathways

The precise signaling pathways modulated by futokadsurin C are still under investigation.
However, based on its inhibitory effect on LPS-induced NO production, it is plausible that it
interferes with the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells)
signaling pathway. LPS is a known activator of this pathway, which leads to the transcription of
pro-inflammatory genes, including inducible nitric oxide synthase (iNOS).

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b051360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Lipopolysaccharide (LPS)

Goll-like Receptor 4 (TLR4))

__________ Futokadsurin C

Potential Inhibition

Potential Inhibition

I
I
I
|
I
I
I
I
I
I
I
I
I
phosphorylates & degrades :
I
I
I
I
I
I
I
I
I
I

translocates tq

INOS Protein

Nitric Oxide (NO)

Click to download full resolution via product page

Figure 2. Postulated inhibitory effect of Futokadsurin C on the NF-kB signaling pathway.
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Future Directions

Futokadsurin C represents a promising natural product with potential for development as an
anti-neuroinflammatory agent. Future research should focus on:

« Elucidation of the precise molecular targets and signaling pathways modulated by
futokadsurin C.

¢ In-depth in vivo studies to evaluate its efficacy, pharmacokinetics, and safety profile in
various disease models.

o Structure-activity relationship (SAR) studies to identify key functional groups and potentially
synthesize more potent analogs.

This technical guide provides a consolidated resource for researchers and professionals in the
field of drug discovery and development, summarizing the current knowledge on futokadsurin
C and highlighting its potential as a therapeutic lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Futokadsurin C: A Technical Overview of its Discovery,
Origin, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051360#futokadsurin-c-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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